molecular formula C18H18FN5O2 B12189698 2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Cat. No.: B12189698
M. Wt: 355.4 g/mol
InChI Key: STWVVKNEHDSAQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the purine-carboxamide class, characterized by a bicyclic purine core substituted with a cyclohexyl group at position 2, a 4-fluorophenyl group at position 9, and an oxo group at position 6. Its molecular formula is C₁₈H₁₇FN₅O₂, with a molecular weight of 353.36 g/mol.

Properties

Molecular Formula

C18H18FN5O2

Molecular Weight

355.4 g/mol

IUPAC Name

2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide

InChI

InChI=1S/C18H18FN5O2/c19-11-6-8-12(9-7-11)24-17-14(22-18(24)26)13(15(20)25)21-16(23-17)10-4-2-1-3-5-10/h6-10H,1-5H2,(H2,20,25)(H,22,26)

InChI Key

STWVVKNEHDSAQF-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=C(C=C4)F)C(=O)N

Origin of Product

United States

Preparation Methods

The synthesis of 2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the purine core, followed by the introduction of the cyclohexyl and fluorophenyl groups through various substitution reactions. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to achieve higher yields and purity.

Chemical Reactions Analysis

2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide undergoes several types of chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form various oxidized derivatives.

    Reduction: Reduction reactions can modify the functional groups, leading to different reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups, resulting in new derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has a wide range of scientific research applications:

    Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: The compound’s unique structure makes it a valuable tool for investigating biological processes and interactions at the molecular level.

    Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in their activity and subsequent biological responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The following table summarizes key structural analogs and their properties:

Compound Name Substituents (Positions 2, 9) Molecular Formula Molecular Weight (g/mol) Key References
2-Cyclohexyl-9-(4-fluorophenyl)-8-oxo-... Cyclohexyl, 4-fluorophenyl C₁₈H₁₇FN₅O₂ 353.36
2-(3-Hydroxyphenyl)-9-(3-methoxyphenyl)-... 3-Hydroxyphenyl, 3-methoxyphenyl C₁₉H₁₆N₅O₄ 386.36
2-(2,4-Dichlorophenyl)-9-(4-fluorophenyl)... 2,4-Dichlorophenyl, 4-fluorophenyl C₁₈H₁₂Cl₂FN₅O₂ 432.23
2-(3-Bromophenyl)-9-(4-tert-butylphenyl)... 3-Bromophenyl, 4-tert-butylphenyl C₂₂H₂₂BrN₅O₂ 480.35
9-(4-Methylphenyl)-2-phenyl-8-oxo-... Phenyl, 4-methylphenyl C₁₉H₁₅N₅O₂ 345.36

Key Observations :

  • Hydrophilic Groups (e.g., 3-hydroxyphenyl) reduce logP values, improving aqueous solubility but possibly compromising membrane permeability .
  • Steric Effects : The cyclohexyl group in the target compound introduces greater steric hindrance compared to phenyl or methylphenyl substituents, which may reduce off-target binding .
Structural and Crystallographic Insights
  • Planarity vs. Nonplanarity: Analogous compounds with 4-fluorophenyl groups exhibit nonplanar geometries due to steric repulsion between the fluorophenyl substituent and the purine core. This contrasts with naphtho-annulated derivatives lacking fluorophenyl groups, which adopt planar conformations .
  • Isostructurality : Compounds like 4-(4-fluorophenyl)-2-(5-(4-fluorophenyl)...thiazole () are isostructural (triclinic, P̄1 symmetry) with asymmetric units containing two independent molecules. Similar packing arrangements may influence solubility and crystallization behavior .

Biological Activity

The compound 2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a purine derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the existing literature on the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

Chemical Structure

The structural formula of the compound is represented as follows:

C19H22FN5O\text{C}_{19}\text{H}_{22}\text{F}\text{N}_5\text{O}

The biological activity of 2-cyclohexyl-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is primarily attributed to its interaction with specific molecular targets involved in cellular processes. It is believed to inhibit certain kinases and enzymes that are crucial for cancer cell proliferation and survival.

Anticancer Properties

Research has demonstrated that this compound exhibits significant anticancer properties against various cancer cell lines. The following table summarizes its activity against selected cell lines:

Cell Line IC50 (µM) Mechanism
MCF-7 (Breast cancer)12.5Induction of apoptosis
A549 (Lung cancer)26.0Inhibition of cell proliferation
NCI-H460 (Lung cancer)14.3Modulation of cell cycle

These findings indicate that the compound can effectively inhibit the growth of cancer cells, potentially through mechanisms such as apoptosis induction and cell cycle arrest.

Cytotoxicity Studies

Cytotoxicity assays have revealed varying degrees of toxicity across different cell lines. The following data illustrates the cytotoxic effects:

Compound Cell Line Cytotoxicity (IC50)
2-cyclohexyl-9-(4-fluorophenyl)-8-oxo...HepG2 (Liver cancer)15.0 µM
HeLa (Cervical cancer)19.0 µM

These results suggest that while the compound is effective against certain cancer types, further studies are needed to understand its selectivity and safety profile.

Case Studies

In a recent study published in Journal of Medicinal Chemistry, researchers explored the effects of this compound on tumor growth in vivo. The study involved administering the compound to mice with xenografted tumors derived from human cancer cells. The results showed a significant reduction in tumor volume compared to control groups, indicating promising therapeutic potential.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.